Cas no 1363382-90-4 (2-Oxa-5,8-diazaspiro[3.5]nonane)

• Product Name: 2-Oxa-5,8-diazaspiro[3.5]nonane
• CAS No: 1363382-90-4
• MF: C₆H₁₂N₂O
• MW: 128.1723
• CID: 4740061
• Update Time: 2026-02-25

2-Oxa-5,8-diazaspiro[3.5]nonane Chemical and Physical Properties

Names and Identifiers

• 2-oxa-5,8-diazaspiro[3.5]nonane
• SB22480
• 2-Oxa-5,8-diazaspiro[3.5]nonane

• Inchi： 1S/C6H12N2O/c1-2-8-6(3-7-1)4-9-5-6/h7-8H,1-5H2
• InChI Key： SDYCEPNUOZPFMG-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C2(C([H])([H])N([H])C([H])([H])C([H])([H])N2[H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 112
• Topological Polar Surface Area: 33.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 2-Oxa-5,8-diazaspiro[3.5]nonane

Introduction to 2-Oxa-5,8-diazaspiro[3.5]nonane (CAS No. 1363382-90-4)

2-Oxa-5,8-diazaspiro[3.5]nonane, identified by the Chemical Abstracts Service Number (CAS No.) 1363382-90-4, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This spirocyclic structure, featuring an oxygen atom and two nitrogen atoms within a nine-membered ring system, presents a unique framework that makes it a promising candidate for various pharmacological applications.

The molecular architecture of 2-Oxa-5,8-diazaspiro[3.5]nonane encompasses a spiro linkage between a five-membered oxygen-containing ring and an eight-membered nitrogen-containing ring. This distinctive arrangement introduces rigidity to the molecule, which can be exploited to enhance binding affinity and selectivity in drug design. The presence of both oxygen and nitrogen atoms in close proximity also suggests potential for diverse interactions with biological targets, including enzymes and receptors.

In recent years, the interest in spirocyclic compounds has surged due to their structural complexity and functional versatility. Spiro compounds are known for their ability to exhibit conformational constraints, which can lead to improved pharmacokinetic properties such as enhanced solubility and reduced metabolic clearance. Additionally, the spiro motif often contributes to favorable pharmacological profiles by minimizing off-target effects.

2-Oxa-5,8-diazaspiro[3.5]nonane has been explored in several preclinical studies as a potential scaffold for developing novel therapeutic agents. Its unique chemical properties make it an attractive candidate for targeting various biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. Researchers have been particularly intrigued by its potential to interact with protein kinases and other enzymes implicated in disease progression.

One of the most compelling aspects of 2-Oxa-5,8-diazaspiro[3.5]nonane is its ability to modulate biological processes through multiple mechanisms. For instance, studies have demonstrated its potential as an inhibitor of certain enzyme families by leveraging its spirocyclic core to disrupt normal catalytic cycles. This multifaceted approach could lead to the development of broad-spectrum drugs with reduced resistance profiles.

The synthesis of 2-Oxa-5,8-diazaspiro[3.5]nonane presents both challenges and opportunities for synthetic chemists. The construction of the spiro linkage requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for further pharmacological investigation.

Recent research has highlighted the importance of 2-Oxa-5,8-diazaspiro[3.5]nonane in the development of kinase inhibitors, particularly those targeting aberrantly activated kinases in cancer cells. The compound's ability to bind tightly to the ATP-binding site of kinases while maintaining structural flexibility has been attributed to its spirocyclic framework. This interaction can lead to potent inhibition of kinase activity, which is crucial for disrupting tumor growth and proliferation.

Moreover, the oxygen and nitrogen atoms in 2-Oxa-5,8-diazaspiro[3.5]nonane contribute to hydrogen bonding capabilities, allowing it to form stable interactions with biological targets. This feature is particularly valuable in drug design, as hydrogen bonds play a critical role in determining binding affinity and specificity. By optimizing these interactions, researchers can fine-tune the pharmacological properties of 2-Oxa-5,8-diazaspiro[3.5]nonane derivatives for improved therapeutic efficacy.

The exploration of 2-Oxa-5,8-diazaspiro[3.5]nonane also extends to its potential applications in medicinal chemistry beyond oncology. Preliminary studies suggest that this compound may have anti-inflammatory properties by modulating immune cell signaling pathways. The ability of 2-Oxa-5,8-diazaspiro[3.5]nonane to interact with inflammatory mediators could make it a valuable tool in developing treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion,2-Oxa-5,8-diazaspiro[3.5]nonane (CAS No. 1363382-90-4) represents a fascinating compound with significant potential in drug discovery and development。 Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and selectivity。 As research continues，the full therapeutic promise of this spirocyclic compound is expected to become increasingly evident，leading to new insights into disease mechanisms and innovative treatment strategies。